Cas no 94777-35-2 (1-(pyrazin-2-yl)ethane-1,2-diol)

• Product Name: 1-(pyrazin-2-yl)ethane-1,2-diol
• CAS No: 94777-35-2
• MF: C₆H₈N₂O₂
• MW: 140.139921188354
• CID: 6175715
• PubChem ID: 14362260
• Update Time: 2025-06-17

1-(pyrazin-2-yl)ethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1-(pyrazin-2-yl)ethane-1,2-diol
• DSYZOEMHANKOOZ-UHFFFAOYSA-N
• 94777-35-2
• 2-(1,2-dihydroxyethyl) pyrazine
• SCHEMBL10714528
• EN300-1843370

• Inchi： 1S/C6H8N2O2/c9-4-6(10)5-3-7-1-2-8-5/h1-3,6,9-10H,4H2
• InChI Key： DSYZOEMHANKOOZ-UHFFFAOYSA-N
• SMILES： OC(CO)C1C=NC=CN=1

Computed Properties

• Exact Mass: 140.058577502g/mol
• Monoisotopic Mass: 140.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 99.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 66.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines

Additional information on 1-(pyrazin-2-yl)ethane-1,2-diol

Introduction to 1-(pyrazin-2-yl)ethane-1,2-diol (CAS No. 94777-35-2) and Its Emerging Applications in Chemical Biology

1-(pyrazin-2-yl)ethane-1,2-diol, identified by the Chemical Abstracts Service Number (CAS No.) 94777-35-2, is a heterocyclic organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the pyrazine derivatives, a class of molecules known for their diverse pharmacological applications. The presence of both hydroxyl and pyrazinyl functional groups in its molecular structure imparts distinct reactivity and interaction capabilities, making it a valuable scaffold for drug discovery and mechanistic studies.

The molecular formula of 1-(pyrazin-2-yl)ethane-1,2-diol is C₆H₈N₂O₂, reflecting its composition of carbon, hydrogen, nitrogen, and oxygen atoms. The pyrazinyl moiety at the 2-position of the ethane backbone introduces a nitrogen-rich heterocycle, which is often associated with enhanced binding affinity to biological targets. This feature has positioned 1-(pyrazin-2-yl)ethane-1,2-diol as a promising candidate for developing novel therapeutic agents targeting various diseases.

In recent years, the pharmaceutical industry has increasingly focused on leveraging pyrazine derivatives due to their structural versatility and biological relevance. 1-(pyrazin-2-yl)ethane-1,2-diol has been explored in several preclinical studies for its potential role in modulating enzyme activity and cellular signaling pathways. One of the most compelling aspects of this compound is its ability to interact with proteins involved in metabolic disorders and inflammatory responses. For instance, preliminary research suggests that derivatives of 1-(pyrazin-2-yl)ethane-1,2-diol may exhibit inhibitory effects on certain kinases and phosphodiesterases, which are key players in regulating cellular processes.

The hydroxyl groups in 1-(pyrazin-2-yl)ethane-1,2-diol contribute to its solubility and reactivity, enabling diverse chemical modifications that can fine-tune its biological properties. This flexibility has allowed researchers to synthesize analogs with enhanced potency or selectivity for specific therapeutic targets. For example, modifications at the 1-position of the ethane backbone have been investigated to improve binding affinity to protein receptors or enhance metabolic stability. Such structural optimizations are critical for advancing candidates from early-stage discovery to viable drug candidates.

Recent advancements in computational chemistry have further accelerated the exploration of 1-(pyrazin-2-yl)ethane-1,2-diol and its derivatives. Molecular docking simulations have been employed to predict interactions between this compound and target proteins, providing insights into potential mechanisms of action. These computational studies have complemented experimental efforts by identifying promising lead compounds for further validation. Additionally, virtual screening techniques have been utilized to mine large chemical libraries for novel analogs with improved pharmacokinetic profiles.

The synthesis of 1-(pyrazin-2-yl)ethane-1,2-diol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include condensation reactions between pyrazine derivatives and appropriate aldehydes or ketones, followed by hydroxyl group introduction via oxidation or reduction strategies. Advances in synthetic methodologies have enabled more efficient production scales, making it feasible to conduct large-scale screening programs for biological activity.

In the realm of drug discovery, 1-(pyrazin-2-yl)ethane-1,2-diol has been particularly studied for its potential applications in treating neurological disorders. Preliminary data indicate that certain derivatives may modulate neurotransmitter release or receptor activity, offering a new avenue for therapeutic intervention. Furthermore, its ability to cross the blood-brain barrier has been an area of interest, as it could facilitate intracellular delivery in central nervous system (CNS) disorders. Ongoing research aims to elucidate the exact mechanisms through which this compound exerts its effects on neural pathways.

The chemical biology community has also explored 1-(pyrazin-2-yl)ethane-1,2-diol as a tool for studying protein-protein interactions (PPIs). Its unique structural features make it an effective probe for identifying novel binding partners within complex cellular systems. By employing Förster resonance energy transfer (FRET) or surface plasmon resonance (SPR) techniques, researchers have been able to map out interaction networks involving this compound. Such studies not only enhance our understanding of fundamental biological processes but also provide insights into potential therapeutic targets.

Another exciting application of 1-(pyrazin-2-yl)ethane-1,2-diol lies in its role as a chiral building block for asymmetric synthesis. The presence of stereogenic centers allows for the preparation of enantiomerically pure compounds with tailored biological activities. Chiral drugs often exhibit improved efficacy and reduced side effects compared to their racemic counterparts, making this aspect particularly relevant for pharmaceutical development. Researchers have developed catalytic systems that enable efficient asymmetric functionalization at key positions within the molecule.

Environmental considerations have also influenced the design and application of 1-(pyrazin-2-yl)ethane-1,2-diol derivatives. Efforts are underway to develop synthetic routes that minimize waste generation and employ sustainable reagents without compromising yield or purity. Green chemistry principles are being integrated into drug discovery programs to ensure that promising compounds like 1-(pyrazin - - - yl ) etha ne - - - diol meet both efficacy and environmental standards throughout their lifecycle.

Future directions in the study of CAS No 94777 - 35 - - - - - - - - - - - - - - - are likely to focus on expanding its therapeutic applications through innovative chemical modifications . By combining traditional medicinal chemistry approaches with cutting-edge technologies such as machine learning , researchers aim -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- accelerate -- development pipelines . Additionally , exploring -- potential non-pharmacological uses , such as agrochemicals or material science , could open new avenues --- --- --- --- --- --- --- --- ---